6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine

• Molecular Formula: C6H4ClIN4
• Molecular Weight: 294.48 g/mol
• IUPAC Name: 6-chloro-3-iodo-5-methyl-2H-pyrazolo[3,4-b]pyrazine
• InChI: InChI=1S/C6H4ClIN4/c1-2-4(7)10-6-3(9-2)5(8)11-12-6/h1H3,(H,10,11,12)
• InChI Key: SRCHHTDIMYUXJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(NN=C2N=C1Cl)I

Description

6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine is a halogenated pyrazolo-pyrazine derivative characterized by a fused bicyclic structure. This compound features a pyrazolo[3,4-b]pyrazine core substituted with chlorine at position 6, iodine at position 3, and a methyl group at position 3. For instance, similar compounds are synthesized via microwave-assisted cyclocondensation or multi-step reactions involving aminonitrosopyrazoles and diketones, as demonstrated by Quiroga et al. .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine typically involves the formation of the pyrazolopyrazine core followed by the introduction of the chloro, iodo, and methyl substituents. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of 3-iodo-5-methylpyrazole with 2,3-dichloropyrazine in the presence of a base can yield the desired compound .

Industrial Production Methods

Industrial production of 6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine may involve continuous flow processes to ensure high yield and purity. These methods often utilize automated systems to control reaction parameters such as temperature, pressure, and reagent concentration .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine can undergo various chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Coupling Reactions: The iodo group can participate in coupling reactions such as Suzuki-Miyaura coupling to form new carbon-carbon bonds.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling: Palladium catalysts (e.g., Pd(PPh3)4) in the presence of bases like potassium phosphate (K3PO4).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various functionalized derivatives, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine has several applications in scientific research:

Medicinal Chemistry: Used as a building block for the synthesis of potential therapeutic agents targeting various diseases.

Biological Studies: Investigated for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Chemical Biology: Utilized in the study of enzyme inhibitors and receptor modulators.

Material Science: Explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The compound’s unique structure allows it to interact with various biological pathways, leading to its observed effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazolo[3,4-b]pyrazine derivatives and related fused heterocycles exhibit diverse physicochemical and functional properties depending on substituents and fused ring systems. Below is a comparative analysis of structurally or functionally related compounds:

Table 1: Structural and Functional Comparison of Pyrazolo[3,4-b]pyrazine Derivatives and Analogues

Compound	Key Structural Features	Properties/Applications	References
6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine	Pyrazolo[3,4-b]pyrazine with 6-Cl, 3-I, 5-CH₃ substituents	Potential pharmaceutical intermediate; halogen substituents may enable further functionalization.
Furazano[3,4-b]pyrazine derivatives (e.g., 54, 55)	Fused furazano-pyrazine rings with nitramino or N-oxide groups	High-density energetic materials (d = 1.85 g/cm³); detonation velocity (D) up to 9,413 m/s; comparable to RDX.
Thieno[3,4-b]pyrazines	Thiophene fused with pyrazine; alkyl or aryl substituents at positions 2 and 3	Low-bandgap semiconductors (e.g., 0.40–0.53 eV for polymers); used in conductive materials.
Pyrazolo[3,4-b]pyrazine-5-carbonitriles	Nitrile and methyl substituents on pyrazolo-pyrazine core	Antifungal/antibacterial activity; intermediates for bioactive heterocycles.
4,8-Dihydrodifurazano[3,4-b,e]pyrazine (DFP)	Planar fused difurazano-pyrazine skeleton	High thermal stability; modified with nitramino groups for energetic salts (e.g., 55-6: D = 9,413 m/s).

Key Findings:

Energetic Materials: Furazano-pyrazine derivatives (e.g., compound 55) exhibit superior detonation performance (D = 8,921–9,413 m/s) compared to traditional explosives like TNT . However, their sensitivity to impact remains a limitation. DFP-based salts (e.g., 55-6) achieve detonation velocities exceeding RDX (D = 9,413 m/s) while maintaining moderate mechanical stability .

Electronic Applications: Thieno[3,4-b]pyrazine polymers demonstrate ultralow band gaps (0.40–0.53 eV), enabling near-infrared (NIR) absorption for optoelectronic devices . Planarity and intramolecular S···N interactions in these polymers enhance charge transport .

Pharmaceutical Potential: Pyrazolo[3,4-b]pyrazine derivatives with acetyl or benzoyl groups (e.g., 25a–k) show anticancer and anti-inflammatory activities . Halogenated variants (e.g., 6-chloro derivatives) are often intermediates for functionalized bioactive molecules .

Synthetic Methodologies: Microwave-assisted synthesis (e.g., Ehrlich-Sachs reaction) improves yields (moderate to good) and reduces reaction times for pyrazolo-pyrazine derivatives compared to conventional heating . Ionic liquid-mediated syntheses (e.g., using [bmim][BF₄]) enable efficient cyclocondensation for pyrazolo-pyridinones .

Biological Activity

6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C7H5ClIN3
• Molecular Weight : 293.49 g/mol
• IUPAC Name : 6-chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine
• CAS Number : 2386408-98-4

Anticancer Activity

Research has indicated that compounds containing the pyrazolo[3,4-b]pyrazine scaffold exhibit significant anticancer properties. For instance, derivatives of this compound have shown promising results against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine	MCF-7	2.74
6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine	HepG2	4.92
6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine	A549	1.96

These results suggest that the compound may inhibit cancer cell proliferation effectively, making it a candidate for further development in cancer therapeutics .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies have reported significant activity against both Gram-positive and Gram-negative bacteria:

Microorganism	Activity
E. coli	Inhibition observed
S. aureus	Inhibition observed
A. flavus	Inhibition observed

The presence of halogen substituents is believed to enhance the compound's interaction with microbial targets, leading to increased efficacy .

The biological activity of 6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine is primarily attributed to its ability to inhibit specific enzymes and pathways involved in cellular proliferation and survival. For example, it has been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation:

Enzyme Target	IC50 (µM)
CDK2	0.36
CDK9	1.8

This selective inhibition suggests potential applications in cancer therapy where CDK dysregulation is a common feature .

Study on Anticancer Efficacy

A recent study explored the anticancer effects of various pyrazolo[3,4-b]pyrazine derivatives, including 6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine. The study demonstrated that this compound significantly reduced cell viability in MCF-7 and A549 cell lines compared to controls. The underlying mechanism was linked to apoptosis induction and cell cycle arrest at the G1 phase .

Antimicrobial Testing

In another study focusing on antimicrobial activity, 6-Chloro-3-iodo-5-methyl-1H-pyrazolo[3,4-b]pyrazine was tested against clinical isolates of E. coli and S. aureus. The compound exhibited bacteriostatic effects at low concentrations, suggesting its potential as a lead compound in developing new antimicrobial agents .

Q & A

Q. What role do substituents (e.g., iodo, methyl) play in modulating bioactivity and selectivity?

• Methodological Answer : Iodo groups enhance halogen bonding with target proteins (e.g., kinase ATP pockets), while methyl substituents improve metabolic stability. Structure-activity relationship (SAR) studies compare IC50 values across derivatives. For SHP2 phosphatase inhibitors, 3-iodo substitution increases potency by 10-fold .